Cas no 115665-09-3 (4-Isoxazolecarboxylicacid, 5-(4-methoxyphenyl)-3-phenyl-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-(4-methoxyphenyl)-3-phenyl-, methyl ester
• CAS No: 115665-09-3
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 130856
• PubChem ID: 14022777
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-(4-methoxyphenyl)-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-(4-methoxyphenyl)-3-phenyl-, methyl ester
• 4-Isoxazolecarboxylicacid,5-(4-methoxyphenyl)-3-phenyl-,methylester(9CI)
• 115665-09-3
• METHYL 5-(4-METHOXYPHENYL)-3-PHENYL-1,2-OXAZOLE-4-CARBOXYLATE

• Inchi： 1S/C18H15NO4/c1-21-14-10-8-13(9-11-14)17-15(18(20)22-2)16(19-23-17)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key： GBSFCQNXMBGRJF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=C(C(=O)OC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 309.10015
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56